![molecular formula C12H9ClN6 B2423702 4-(4-chlorophenyl)-5-(1H-1,2,4-triazol-1-yl)-2-pyrimidinylamine CAS No. 303996-66-9](/img/structure/B2423702.png)
4-(4-chlorophenyl)-5-(1H-1,2,4-triazol-1-yl)-2-pyrimidinylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-Chlorophenyl)-5-(1H-1,2,4-triazol-1-yl)-2-pyrimidinylamine (CPA) is a heterocyclic compound that has been studied for its potential applications in the field of science and medicine. CPA has been found to have a range of biological activities, including anti-inflammatory, anti-oxidative, and anti-cancer effects. CPA has also been studied for its potential use in the synthesis of various compounds, including pharmaceuticals and other chemical compounds.
Scientific Research Applications
Synthesis and Antioxidant Properties
A study by Bekircan et al. (2008) explored the synthesis of new derivatives related to 4-(4-chlorophenyl)-5-(1H-1,2,4-triazol-1-yl)-2-pyrimidinylamine. They investigated their antioxidant and antiradical activities, indicating potential applications in fields requiring such properties (Bekircan et al., 2008).
Structural Characterization and Biological Activities
Xu et al. (2008) synthesized and characterized a compound structurally similar to the specified chemical. They analyzed its crystal structure and explored its potential fungicidal activity, suggesting its application in agriculture or pharmaceuticals (Xu et al., 2008).
Process Development for Antifungal Agents
Butters et al. (2001) discussed the synthesis process of voriconazole, a broad-spectrum triazole antifungal agent. This research contributes to the understanding of the synthesis process of compounds structurally similar to 4-(4-chlorophenyl)-5-(1H-1,2,4-triazol-1-yl)-2-pyrimidinylamine, providing insights into pharmaceutical applications (Butters et al., 2001).
Synthesis and Crystal Structure Analysis
Repich et al. (2017) synthesized a compound related to 4-(4-chlorophenyl)-5-(1H-1,2,4-triazol-1-yl)-2-pyrimidinylamine and analyzed its crystal structure. Their research provides valuable information for understanding the structural aspects of similar compounds (Repich et al., 2017).
Anticancer and Antimicrobial Applications
Hafez et al. (2016) synthesized novel pyrazole derivatives with structural similarities to the specified chemical. They evaluated these compounds for their in vitro antimicrobial and anticancer activity, suggesting potential medical applications (Hafez et al., 2016).
Electroluminescent Properties
Jin et al. (2020) conducted a study on compounds with triazole/triphenylamine-based structures for their electroluminescent properties. This research provides insights into the potential use of similar compounds in organic light-emitting diodes (OLEDs) (Jin et al., 2020).
properties
IUPAC Name |
4-(4-chlorophenyl)-5-(1,2,4-triazol-1-yl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN6/c13-9-3-1-8(2-4-9)11-10(5-16-12(14)18-11)19-7-15-6-17-19/h1-7H,(H2,14,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHYXESMROSBSTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=NC=C2N3C=NC=N3)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.